Cas no 15285-42-4 (Nitric acid,phenylmethyl ester)
15285-42-4 structure
Product Name:Nitric acid,phenylmethyl ester
CAS No:15285-42-4
Molecular Formula:C7H8NO3
Molecular Weight:154.143321990967
CID:134842
PubChem ID:102063611
Nitric acid,phenylmethyl ester Properties
Names and Identifiers
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- Nitric acid,phenylmethyl ester
- Nitric acid benzyl
- LogP
- DTXSID601346247
- Hydroxy-oxo-phenylmethoxyazanium
- 15285-42-4
-
- InChIKey： KHCNERFJTZYYGV-UHFFFAOYSA-N
- Inchi： 1S/C7H8NO3/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/q+1
- SMILES： O(CC1C=CC=CC=1)[N+](=O)O
Computed Properties
- Exact Mass: 153.04261
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 154.050418117g/mol
- Heavy Atom Count: 11
- Complexity: 132
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 49.5Ų
Experimental Properties
- PSA: 52.37
Nitric acid,phenylmethyl ester Related Literature
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John William Baker Trans. Faraday Soc. 1941 37 632
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L. A. Dust,E. W. Gill J. Chem. Soc. C 1970 1630
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3. Reactions of cerium(IV) ammonium nitrate with aromatic compounds in acetonitrile. Part 1. The mechanism of side-chain substitutionSuphi Din?türk,John H. Ridd J. Chem. Soc. Perkin Trans. 2 1982 961
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4. Side-chain reactions of 2,4,5-trimethylneopentylbenzene with nitric acid and with cerium ammonium nitrate: comparison of the products from reactions via arenium ions and via cation radicalsHitomi Suzuki,Keiko Nagae,Hideki Maeda,Atsuhiro Osuka J. Chem. Soc. Chem. Commun. 1980 1245
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5. Side-chain reactions of 2,4,5-trimethylneopentylbenzene with nitric acid and with cerium ammonium nitrate: comparison of the products from reactions via arenium ions and via cation radicalsHitomi Suzuki,Keiko Nagae,Hideki Maeda,Atsuhiro Osuka J. Chem. Soc. Chem. Commun. 1980 1245
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6. Kinetic solvent isotope effects [k(H2O)/k(D2O)] for benzyl nitrate, 4-chlorobutan-l-ol and piperidylsulphamoyl chloride. The significance of activation parameters to the mechanism of the reactionMichael J. Blandamer,John Burgess,Ross E. Robertson,Kalavelil M. Koshy,Edward C. F. Ko,Herbert S. Golinkin,John M. W. Scott J. Chem. Soc. Faraday Trans. 1 1984 80 2287
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7. Hydrolytic decomposition of esters of nitric acid. Part V. The effects of structural changes in aralphyl nitrates on the SN and Eco reactionsJohn W. Baker,T. G. Heggs J. Chem. Soc. 1955 616
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8. Hydrolytic decomposition of esters of nitric acid. Part III. Kinetic evidence for ion exchange between anionic reagents and the solvent in the carbonyl elimination reaction (ECO2)John W. Baker,A. J. Neale J. Chem. Soc. 1954 3225
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Xiang He,Zhicheng Ma,Xi Xi,Aiyilaiti Kudesi,Juanmei Wang Environ. Sci.: Nano 2022 9 3318
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Xiang He,Zhicheng Ma,Xi Xi,Aiyilaiti Kudesi,Juanmei Wang Environ. Sci.: Nano 2022 9 3318
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